Cas no 67562-21-4 (4,4,5,5-tetramethyl-2-pentyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-pentyl-1,3,2-dioxaborolane
• CAS No: 67562-21-4
• MF: C₁₁H₂₃BO₂
• MW: 198.110123872757
• CID: 2797852
• PubChem ID: 10987217
• Update Time: 2025-04-21

4,4,5,5-tetramethyl-2-pentyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-pentyl-1,3,2-dioxaborolane
• HGDUDBHKPWORAJ-UHFFFAOYSA-N
• EN300-1706424
• 5-pentyl-boronic acid pinacol ester
• BS-45470
• E79218
• Pentane-1-boronic Acid Pinacol Ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-pentyl-
• 67562-21-4
• SCHEMBL252318
• DTXSID50450854
• DTXCID00401674

• Inchi： 1S/C11H23BO2/c1-6-7-8-9-12-13-10(2,3)11(4,5)14-12/h6-9H2,1-5H3
• InChI Key： HGDUDBHKPWORAJ-UHFFFAOYSA-N
• SMILES： O1B(CCCCC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 198.1791101g/mol
• Monoisotopic Mass: 198.1791101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters